Cas no 2138274-05-0 (Ethanone, 2-bromo-1-[3-(ethylamino)-1-pyrrolidinyl]-)

• Product name: Ethanone, 2-bromo-1-[3-(ethylamino)-1-pyrrolidinyl]-
• CAS No: 2138274-05-0
• MF: C₈H₁₅BrN₂O
• MW: 235.121501207352
• CID: 5260233

Ethanone, 2-bromo-1-[3-(ethylamino)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-[3-(ethylamino)-1-pyrrolidinyl]-

• Inchi： 1S/C8H15BrN2O/c1-2-10-7-3-4-11(6-7)8(12)5-9/h7,10H,2-6H2,1H3
• InChI Key： SASKBUBZJITCKM-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(NCC)C1)CBr

Additional information on Ethanone, 2-bromo-1-[3-(ethylamino)-1-pyrrolidinyl]-

Comprehensive Overview of Ethanone, 2-bromo-1-[3-(ethylamino)-1-pyrrolidinyl]- (CAS No. 2138274-05-0)

Ethanone, 2-bromo-1-[3-(ethylamino)-1-pyrrolidinyl]- (CAS No. 2138274-05-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, features a bromo-substituted ethanone core coupled with a pyrrolidinyl-ethylamino moiety, making it a subject of interest in drug discovery and material science. Researchers are particularly intrigued by its potential role as an intermediate in synthesizing bioactive molecules, including those targeting neurological and metabolic disorders.

The growing demand for novel chemical entities in the pharmaceutical industry has led to increased scrutiny of compounds like Ethanone, 2-bromo-1-[3-(ethylamino)-1-pyrrolidinyl]-. Its CAS No. 2138274-05-0 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its relevance in medicinal chemistry, where its structural framework is explored for modulating receptor interactions. For instance, its bromo-ethanone group may contribute to binding affinity in enzyme inhibition, a hot topic in cancer therapeutics and neurodegenerative disease research.

In the context of green chemistry and sustainable synthesis, Ethanone, 2-bromo-1-[3-(ethylamino)-1-pyrrolidinyl]- has been evaluated for its compatibility with eco-friendly catalysts and solvent-free reactions. This aligns with the broader industry shift toward reducing environmental impact, a trend frequently searched by professionals in chemical manufacturing and process optimization. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and stability, addressing common queries about quality control in fine chemical production.

Another area of interest is the compound’s potential in peptide modification and proteomics. The pyrrolidinyl-ethylamino segment could serve as a versatile building block for designing peptide-based therapeutics, a rapidly expanding field driven by advancements in bioconjugation techniques. Searches for custom synthesis and high-purity intermediates often include references to such compounds, reflecting their commercial and academic value.

From a regulatory standpoint, CAS No. 2138274-05-0 is cataloged in major chemical inventories, ensuring compliance with global safety standards. Discussions around REACH compliance and GMP synthesis frequently intersect with compounds of this nature, particularly as stakeholders seek scalable production methods. The compound’s stability under various storage conditions is also a recurring topic in logistics and supply chain forums.

In summary, Ethanone, 2-bromo-1-[3-(ethylamino)-1-pyrrolidinyl]- represents a multifaceted chemical entity with applications spanning drug development, material science, and sustainable chemistry. Its precise identification via CAS No. 2138274-05-0 and structural versatility make it a valuable subject for ongoing research, addressing both industrial needs and scientific curiosity.